Cas no 954039-25-9 (2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide)

2-Methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide is a synthetic organic compound featuring a sulfonamide-linked morpholine scaffold with a phenyl substituent. Its structural complexity suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of both sulfonamide and amide functional groups enhances its binding affinity, while the morpholine ring may contribute to improved solubility and metabolic stability. This compound’s tailored design allows for precise modifications, making it valuable for structure-activity relationship studies in medicinal chemistry. Its high purity and well-defined stereochemistry ensure reproducibility in research applications.
2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide structure
954039-25-9 structure
Product Name:2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide
CAS No:954039-25-9
MF:C22H27N3O5S
MW:445.531884431839
CID:6418327
PubChem ID:16895125
Update Time:2025-05-20

2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide
    • 2-methyl-N-[4-[[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]sulfamoyl]phenyl]propanamide
    • VU0630366-1
    • 954039-25-9
    • N-(4-(N-(2-oxo-2-(2-phenylmorpholino)ethyl)sulfamoyl)phenyl)isobutyramide
    • 2-methyl-N-(4-{[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]sulfamoyl}phenyl)propanamide
    • F5027-0483
    • AKOS024491217
    • Inchi: 1S/C22H27N3O5S/c1-16(2)22(27)24-18-8-10-19(11-9-18)31(28,29)23-14-21(26)25-12-13-30-20(15-25)17-6-4-3-5-7-17/h3-11,16,20,23H,12-15H2,1-2H3,(H,24,27)
    • InChI Key: AZSPGUWBZMXYFB-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(C(C)C)=O)(NCC(N1CCOC(C2C=CC=CC=2)C1)=O)(=O)=O

Computed Properties

  • Exact Mass: 445.16714214g/mol
  • Monoisotopic Mass: 445.16714214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 707
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 113Ų

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Additional information on 2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide

Recent Advances in the Study of 2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide (CAS: 954039-25-9)

The compound 2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide (CAS: 954039-25-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide exhibits high affinity for certain enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to map the binding sites and understand the structural basis of its activity.

In vitro and in vivo studies have further demonstrated the compound's potential as a therapeutic agent. For instance, recent findings indicate that it can effectively inhibit the proliferation of cancer cells in certain types of tumors, with minimal cytotoxicity to normal cells. These results are particularly encouraging for the development of targeted therapies with reduced side effects. Additionally, the compound's pharmacokinetic profile has been evaluated, revealing favorable absorption and distribution properties.

Another notable aspect of the research is the exploration of synthetic routes and derivatization strategies to enhance the compound's efficacy and stability. Several analogs of 2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide have been synthesized and tested, with some showing improved biological activity. These efforts are crucial for the eventual translation of the compound into clinical applications.

Despite these promising developments, challenges remain. For example, the precise molecular mechanisms underlying the compound's effects are not yet fully understood, and further studies are needed to address potential off-target effects. Moreover, the scalability of its synthesis and the optimization of formulation strategies are areas that require additional investigation.

In conclusion, the ongoing research on 2-methyl-N-(4-{2-oxo-2-(2-phenylmorpholin-4-yl)ethylsulfamoyl}phenyl)propanamide (CAS: 954039-25-9) highlights its potential as a valuable tool in drug discovery and development. The compound's unique properties and promising preclinical results warrant continued exploration, with the ultimate goal of advancing it into clinical trials. Future studies should focus on refining its therapeutic profile and addressing the remaining scientific and technical challenges.

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